3-methyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 3-methyl-N-piperidin-3-ylthiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C11H16N2OS.ClH/c1-8-4-6-15-10(8)11(14)13-9-3-2-5-12-7-9;/h4,6,9,12H,2-3,5,7H2,1H3,(H,13,14);1H
• InChI Key: DYTYGFNIPDMBQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NC2CCCNC2.Cl
• Molecular Formula: C11H17ClN2OS
• Molecular Weight: 260.78 g/mol

Description

3-methyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride is a chemical compound with the molecular formula C11H17ClN2OS. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of piperidine derivatives, like our compound of interest, has been a topic of extensive research. Piperidines are key synthetic fragments for drug design, and their derivatives are present in more than twenty classes of pharmaceuticals. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of 3-methyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. This is attached to a thiophene ring via a carboxamide group.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various other derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions are key to the synthesis and functionalization of piperidine-containing compounds.

Physical And Chemical Properties Analysis

The average mass of 3-methyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride is 260.784 Da, and its monoisotopic mass is 260.075012 Da. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Synthetic Chemistry and Characterization

Research in synthetic chemistry involves the development of novel compounds and methodologies for constructing heterocyclic systems. For example, Sedlák et al. (2008) explored the synthesis and characterization of substituted (benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydro-1H-imidazol-5-ones, highlighting techniques that could be relevant to the synthesis of similar thiophene-based compounds (Sedlák et al., 2008).

Biological Activity

Compounds structurally related to "3-methyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride" have been studied for their potential biological activities. For instance, Shareef et al. (2016) synthesized thiophene-2-carboxaldehyde derivatives with good antibacterial, antifungal activity, and low toxicity, demonstrating the therapeutic potential of thiophene-based compounds in antimicrobial applications (Shareef et al., 2016).

Material Science and Sensor Development

In material science, Wang et al. (2014) designed and synthesized hydrazide-based fluorescent probes for highly sensitive and selective optical signaling of Cu2+ and Hg2+ in aqueous solutions, utilizing thiophene hydrochloride derivatives. This research illustrates the application of thiophene-based compounds in developing new materials for environmental monitoring and chemical sensing (Wang et al., 2014).

Future Directions

Piperidine derivatives continue to be a significant area of research due to their importance in drug design. Future research will likely focus on developing more efficient synthesis methods, exploring new reactions, and discovering new biological applications.

Mechanism of Action

Target of Action

It is known that thiophene derivatives, which this compound is a part of, have been studied for their potential biological activities . For instance, some thiophene-based compounds are known to act as voltage-gated sodium channel blockers .

Mode of Action

Based on the known actions of similar thiophene derivatives, it can be inferred that this compound may interact with its targets, such as voltage-gated sodium channels, and cause changes in their function .

Biochemical Pathways

It is known that thiophene derivatives can influence a variety of biological pathways due to their diverse pharmacological properties .

Result of Action

Based on the known effects of similar thiophene derivatives, it can be inferred that this compound may have potential pharmacological effects .